Cas no 2248392-67-6 (Tert-butyl 2-amino-3-methyl-4-(trifluoromethyl)benzoate)

• Product Name: Tert-butyl 2-amino-3-methyl-4-(trifluoromethyl)benzoate
• CAS No: 2248392-67-6
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 6438879
• PubChem ID: 137939677
• Update Time: 2025-09-19

Tert-butyl 2-amino-3-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248392-67-6
• EN300-6509016
• Tert-butyl 2-amino-3-methyl-4-(trifluoromethyl)benzoate

• Inchi： 1S/C13H16F3NO2/c1-7-9(13(14,15)16)6-5-8(10(7)17)11(18)19-12(2,3)4/h5-6H,17H2,1-4H3
• InChI Key： BMZXVPVWYNRYCL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC(C)(C)C)=C(C=1C)N)(F)F

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų